N'-(4-ethylphenyl)-N-(furan-2-ylmethyl)oxamide

• IUPAC Name: N'-(4-ethylphenyl)-N-(furan-2-ylmethyl)oxamide
• InChI: InChI=1S/C15H16N2O3/c1-2-11-5-7-12(8-6-11)17-15(19)14(18)16-10-13-4-3-9-20-13/h3-9H,2,10H2,1H3,(H,16,18)(H,17,19)
• InChI Key: QGJKVMPIWBFGGG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C(=O)NCC2=CC=CO2
• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol

Description

N'-(4-ethylphenyl)-N-(furan-2-ylmethyl)oxamide, also known as EFMOX, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. EFMOX belongs to the class of oxamide derivatives that have shown promising results in various pharmacological studies.

Scientific Research Applications

Synthesis and Antimicrobial Activity The compound N'-(4-ethylphenyl)-N-(furan-2-ylmethyl)oxamide and its derivatives have been actively researched for their antimicrobial properties. Studies indicate that certain derivatives show significant antibacterial and antifungal activities. For instance, Siddiqa et al. (2022) synthesized N-(4-bromophenyl)furan-2-carboxamide analogues and found them effective against drug-resistant bacteria like A. baumannii, K. pneumoniae, E. cloacae, and S. aureus. The compound was particularly potent against NDM-positive bacteria A. baumannii, indicating its potential as an antibacterial agent (Siddiqa et al., 2022). Another study by Velupillai et al. (2015) synthesized N-(4-Morpholin-3-fluorophenyl)-N-(furan-2-ylmethyl)-2- substituted phenoxypropanamide derivatives, which exhibited good antibacterial and antifungal activities, indicating their potential in combating microbial infections (Velupillai et al., 2015).

Antiurease and Antioxidant Properties Sokmen et al. (2014) conducted a study on ethyl N′-furan-2-carbonylbenzohydrazonate and its derivatives, revealing that these compounds possess effective antiurease and antioxidant activities. This indicates their potential application in treatments where urease inhibition and antioxidant properties are desirable (Sokmen et al., 2014).

Anticancer Properties Research on N'-(4-ethylphenyl)-N-(furan-2-ylmethyl)oxamide derivatives has shown promising results in the field of cancer treatment. Zhang et al. (2017) and Lan et al. (2017) synthesized a series of N-(furan-2-ylmethyl)-1H-indole-3-carboxamide derivatives, evaluating their anticancer activities. They found these compounds exhibited potent anticancer activities against EGFR high-expressed cancer cell lines, such as A549, HeLa, and SW480, while showing low toxicity against normal cells. These findings suggest these compounds' potential as EGFR inhibitors and anticancer agents, opening avenues for further exploration in targeted cancer therapies (Zhang et al., 2017), (Lan et al., 2017).